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8-Bromooctanoic acid storage refrigerated 0-
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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 8-Bromooctanoic acid

CAS No.: 17696-11-6

Cat. No.: S666759

Chemical Profile & Storage Specifications

8-Bromooctanoic acid (CAS 17696-11-6) is an 8-carbon chain fatty acid with a terminal bromine atom and

a carboxylic acid group, making it a versatile building block in organic synthesis [1].

Key Physical and Chemical Properties

Property Specification / Value Reference
CAS Number 17696-11-6 [2]
Molecular Formula CeH15BroO:2 [2]
Molecular Weight 223.11 g/mol [2]

Purity >97.0%(T) / 97% [2] [3]
Physical State (at 20°C) Solid; White to Orange to Green powder to lump [2]
Melting Point 35.0t0 39.0 °C / 35-37 °C (lit.) [2] [3]
Boiling Point 150 °C/2 mmHg / 147-150 °C/2 mmHg (lit.) [2] [3]
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Property Specification / Value Reference
pKa 4.77 = 0.10 (Predicted) [4]
Storage Temperature Refrigerated (0-10°C) [2]

Safety, Handling, and Storage Protocols

Proper handling and storage are critical due to the compound's corrosive nature.

e Hazard and Precautionary Statements: The compound is classified as Corrosive (Hazard Class 8)
[4]. Key safety information from supplier Safety Data Sheets is summarized below.

¢ Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection [2]. Use type P3 (EN 143) respirator cartridges if there is a risk of
inhaling dusts or mists [3].

e Storage Details: The product must be stored locked up in a corrosive resistant container with a

resistant inner liner and kept only in its original container [2]. The specific requirement is
Refrigerated (0-10°C) [2].
e First Aid Measures:

[e]

[e]

IF ON SKIN: Take off contaminated clothing immediately. Rinse skin with water/shower [2].

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present.
Continue rinsing. Inmediately call a POISON CENTER/doctor [2].

IF SWALLOWED: Rinse mouth. Do NOT induce vomiting [2].

IF INHALED: Remove person to fresh air. Imnmediately call a POISON CENTER/doctor [2].

Hazard and Safety Summary | Category | Description | | :--- | :--- | | GHS Pictogram | | | Signal Word |

Danger | [2] [3] | | Hazard Statements (H-Codes) | H314: Causes severe skin burns and eye damage [2]. | |
Precautionary Statements (P-Codes) | P260, P264, P280, P303+P361+P353, P304+P340+P310,
P305+P351+P338, P363, P405, P501 [2]. | | Transport Information | UN Number: UN3261 | Packing
Group: III [2]. |

Applications in Research and Synthesis

8-Bromooctanoic acid is a valuable cross-linking reagent in chemical synthesis, with two functional groups

that allow for sequential reactions [3] [1].
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e.g., 8-Mercaptooctanoic acid Stable Amide Bond Formation

Path A: Nucleophilic Substitution Path B: Amide Coupling

Click to download full resolution via product page

Synthesis pathways for 8-Bromooctanoic acid applications

¢ Nucleophilic Substitution: The terminal bromine is a good leaving group, allowing the molecule to
react with nucleophiles. For instance, it can be used to prepare 8-mercaptooctanoic acid, a
compound used in the biosynthesis of lipoic acid [3] [1].

e Amide Coupling: The carboxylic acid group can form stable amide bonds with amine-bearing
biomolecules in the presence of coupling agents like EDC, HATU, or DCC [1]. This reaction is key for
attaching functional groups, such as in the synthesis of triple helix-forming oligonucleotides (TFOs)
linked to inhibitors [3].

Experimental Workflow for Handling

The diagram below outlines a standard workflow for handling this compound in a laboratory setting.
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Experimental workflow for safe handling of 8-Bromooctanoic acid

Supplier and Pricing Information
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For your convenience, here is a comparison of available suppliers and pricing. Note that prices are subject to

change.
Supplier Product Number Purity Pack Size Price (USD) Citation
TCI Chemicals B1675 >97.0%(T) 59 $77.00 [2]
TCI Chemicals B1675 >97.0%(T) 25g $270.00 2]
Sigma-Aldrich 257583 97% 19 $44.70 [4]
Sigma-Aldrich 257583 97% 10g $196.00 [4]
Santa Cruz Biotechnology  sc-207197 N/A 109 $290.00 [5]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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